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Compound of Interest

Compound Name: MF-095

Cat. No.: B15583068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MF-095 is a crucial control probe for its corresponding active molecule, MF-094, a potent

inhibitor of ubiquitin-specific protease 30 (USP30).[1] In in vitro studies, accurate and

consistent preparation of a stock solution of MF-095 is paramount to ensure the reliability and

reproducibility of experimental results. These application notes provide a detailed protocol for

the preparation of a stock solution of MF-095, along with its chemical and physical properties,

to facilitate its use in various in vitro assays.

Physicochemical Properties of MF-095
A comprehensive understanding of the physicochemical properties of MF-095 is essential for its

proper handling and use in experimental settings. The key properties are summarized in the

table below.
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Property Value Reference

Chemical Name

(S)-N-(1-((5-(N-(tert-

butyl)sulfamoyl)naphthalen-1-

yl)amino)-1-oxo-3-

phenylpropan-2-

yl)cyclopropanecarboxamide

[1]

Molecular Formula C₂₇H₃₁N₃O₄S [1]

Molecular Weight 493.62 g/mol [1][2]

Appearance White to beige powder [2]

Purity ≥98% (HPLC) [2]

Solubility DMSO: 2 mg/mL [2]

Storage Store at 2-8°C for the solid. [2]

Experimental Protocol: Preparation of a 10 mM MF-
095 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of MF-095 in dimethyl

sulfoxide (DMSO). This concentration is a common starting point for serial dilutions in various

in vitro assays.

Materials
MF-095 powder (≥98% purity)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile, filter-barrier pipette tips

Analytical balance

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure
Equilibration: Before opening, allow the vial of MF-095 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture onto the

compound.

Weighing: Tare a clean, dry microcentrifuge tube on an analytical balance. Carefully weigh

the desired amount of MF-095 powder. For example, to prepare 1 mL of a 10 mM stock

solution, you would need 4.936 mg of MF-095.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 493.62 g/mol = 0.004936 g = 4.936 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the MF-095 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed.[2]

Storage:

For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes and store at -20°C.[1] Avoid repeated freeze-thaw cycles.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the MF-095 stock solution.
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Caption: Workflow for MF-095 Stock Solution Preparation.

Application in In Vitro Studies
The prepared MF-095 stock solution can be used as a negative control in various in vitro

assays designed to investigate the effects of its active counterpart, MF-094, an inhibitor of the

deubiquitinating enzyme USP30. As MF-095 is a control probe, it is expected to be inactive or
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have significantly reduced activity compared to MF-094 in assays monitoring USP30 function

and downstream signaling pathways.

Example Signaling Pathway Context
The diagram below illustrates a simplified representation of a signaling pathway involving

USP30, where MF-094 would act as an inhibitor and MF-095 would serve as a control.
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Caption: Simplified USP30 Signaling Pathway.
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Safety Precautions
Always handle MF-095 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for MF-095 for comprehensive safety and handling

information.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Exercise caution when handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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